Cas no 689746-30-3 (1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide)
689746-30-3 structure
Product Name:1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide
CAS No:689746-30-3
MF:C20H26N4O4S
MW:418.509843349457
CID:6599915
PubChem ID:3239878
Update Time:2024-01-03
1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide
- 1-(benzo[c][1,2,5]oxadiazol-4-ylsulfonyl)-N-(2-(cyclohex-1-en-1-yl)ethyl)piperidine-4-carboxamide
- 4-Piperidinecarboxamide, 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-N-[2-(1-cyclohexen-1-yl)ethyl]-
- MLS000090573
- 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-N-(2-cyclohex-1-en-1-ylethyl)piperidine-4-carboxamide
- 1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-[2-(cyclohex-1-en-1-yl)ethyl]piperidine-4-carboxamide
- AKOS024602364
- 689746-30-3
- 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-N-[2-(cyclohexen-1-yl)ethyl]piperidine-4-carboxamide
- EU-0057773
- HMS2287E21
- CHEMBL1391289
- F0921-6023
- SMR000025177
-
- Inchi: 1S/C20H26N4O4S/c25-20(21-12-9-15-5-2-1-3-6-15)16-10-13-24(14-11-16)29(26,27)18-8-4-7-17-19(18)23-28-22-17/h4-5,7-8,16H,1-3,6,9-14H2,(H,21,25)
- InChI Key: JNMKVORZTMLBOZ-UHFFFAOYSA-N
- SMILES: N1(S(C2C3C(C=CC=2)=NON=3)(=O)=O)CCC(C(NCCC2CCCCC=2)=O)CC1
Computed Properties
- Exact Mass: 418.16747650g/mol
- Monoisotopic Mass: 418.16747650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 713
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Density: 1.314±0.06 g/cm3(Predicted)
- pka: 15.55±0.20(Predicted)
1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0921-6023-1mg |
1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-[2-(cyclohex-1-en-1-yl)ethyl]piperidine-4-carboxamide |
689746-30-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 |
1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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